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Compound of Interest

Compound Name: 2-Aminothiazole-5-carboxylic acid

Cat. No.: B1267299 Get Quote

For researchers, scientists, and drug development professionals, a precise understanding of

the fundamental physicochemical properties of 2-Aminothiazole-5-carboxylic acid is crucial

for its application in further research and development. This technical overview provides the

molecular formula and molecular weight of this compound, presented in a clear, tabular format

for ease of reference.

2-Aminothiazole-5-carboxylic acid is a heterocyclic building block with the CAS Number

40283-46-3.[1][2] Its chemical structure consists of a thiazole ring substituted with an amino

group at position 2 and a carboxylic acid group at position 5.

Below is a summary of the key molecular data for 2-Aminothiazole-5-carboxylic acid.

Property Value Source

Molecular Formula C4H4N2O2S [1][2][3]

Molecular Weight 144.15 g/mol [3][4]

Alternate Molecular Weight 144.2 g/mol [1][2]

The slight variation in molecular weight values (144.15 and 144.2) is common and depends on

the source and the precision of the calculation.[1][2][3][4] The empirical formula, represented

using the Hill Notation, is C4H4N2O2S.[4] This compound is also known by other names such

as 2-Amino-5-thiazolecarboxylic acid and 2-Amino-1,3-thiazole-5-carboxylic acid.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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